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Compound of Interest

1-Palmitoyl-3-arachidoyl-rac-
Compound Name:
glycerol

cat. No.: B3026059

Diacylglycerol Signaling Pathway

The canonical signaling pathway involving diacylglycerol begins with the hydrolysis of plasma
membrane phospholipids like phosphatidylinositol 4,5-bisphosphate (PIP2) by Phospholipase
C (PLC).[2] This reaction generates two second messengers: sn-1,2-DAG and inositol 1,4,5-
triphosphate (IP3).[3] The sn-1,2-DAG isomer remains in the membrane and activates PKC, a
key enzyme in signal transduction pathways that regulate cellular processes such as
proliferation, differentiation, and apoptosis.[1][2] The 1,3-DAG isomer is not a physiological
activator of PKC.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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